Trifluoropyruvamide hydrate

• IUPAC Name: 3,3,3-trifluoro-2-oxopropanamide;hydrate
• InChI: InChI=1S/C3H2F3NO2.H2O/c4-3(5,6)1(8)2(7)9;/h(H2,7,9);1H2
• InChI Key: QPNRUCQPIMAEMH-UHFFFAOYSA-N
• Canonical SMILES: C(=O)(C(=O)N)C(F)(F)F.O
• Molecular Formula: C3H4F3NO3
• Molecular Weight: 159.06 g/mol

Description

Molecular Structure Analysis

The molecular structure of Trifluoropyruvamide hydrate can be analyzed using various techniques such as X-ray diffraction (single crystal X-ray diffraction (SCXRD), powder X-ray diffraction (PXRD)), spectroscopic (solid state nuclear magnetic resonance spectroscopy (ssNMR), Fourier-transformed infrared spectroscopy (FT-IR), Raman spectroscopy), and computational (molecular mechanics (MM), Quantum Mechanics (QM), molecular dynamics (MD)) methods.

Physical And Chemical Properties Analysis

The physical and chemical properties of Trifluoropyruvamide hydrate can be analyzed using various techniques such as X-ray diffraction, spectroscopy, thermal analysis (differential scanning calorimetry (DSC), thermogravimetric analysis (TGA)), gravimetric (dynamic vapour sorption (DVS)), and computational methods.

Scientific Research Applications

Fluorinated Compound Synthesis

Trifluoropyruvamide hydrate plays a significant role in the synthesis of fluorinated compounds. It is obtained from isocyanides and trifluoroacetic anhydride and, under secondary amine catalysis, reacts with various methylketones to produce fluorinated aldol type compounds. This method not only opens up pathways for creating structurally diverse trifluoromethyl-containing compounds with high regioselectivity but also offers insights into the role of amines in the reaction and the potential for Henry type additions with nitromethane (Colin et al., 1996).

Spectroscopic Analysis and Hydration Studies

Trifluoropyruvamide hydrate has been a subject of interest in spectroscopic studies, especially concerning the hydration of related ions like triflate ion (CF3SO−3) in aqueous solutions. Infrared spectroscopy has been utilized to explore the hydration characteristics, revealing unique hydration bands and providing a coordination number for the triflate ion. These studies offer a deep understanding of the ion's hydration properties, which can be pivotal for applications in various scientific fields (Bergström & Lindgren, 1990).

Proton Transport and Fuel Cell Applications

Research on trifluoropyruvamide hydrate derivatives has contributed significantly to understanding proton transport in perfluorosulfonic acid membranes, commonly used in hydrogen fuel cells. Through studies like ab initio molecular dynamics simulations, insights into proton dissociation, transport, and the preferred locations of local protonic defects in water networks have been obtained. Such research is fundamental for enhancing the efficiency of fuel cells and offers potential pathways for technological advancements in energy production (Hayes, Paddison, & Tuckerman, 2011).